Cas no 1227268-89-4 (Ethyl 2,6-difluoro-4-(pivalamido)benzoate)

• Product Name: Ethyl 2,6-difluoro-4-(pivalamido)benzoate
• CAS No: 1227268-89-4
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 4563783
• Update Time: 2025-06-08

Ethyl 2,6-difluoro-4-(pivalamido)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-difluoro-4-(pivalamido)benzoate

• Inchi： 1S/C14H17F2NO3/c1-5-20-12(18)11-9(15)6-8(7-10(11)16)17-13(19)14(2,3)4/h6-7H,5H2,1-4H3,(H,17,19)
• InChI Key： HPHYDTSBGQIJDH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=C(F)C=C(NC(=O)C(C)(C)C)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Ethyl 2,6-difluoro-4-(pivalamido)benzoate

Ethyl 2,6-Difluoro-4-(Pivalamido)Benzoate: A Comprehensive Overview

Ethyl 2,6-difluoro-4-(pivalamido)benzoate, with the CAS number 1227268-89-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with fluorine atoms at the 2 and 6 positions and a pivalamido group at the 4 position. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, polymer synthesis, and electronic materials.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. The presence of fluorine atoms at the 2 and 6 positions of the benzene ring in Ethyl 2,6-difluoro-4-(pivalamido)benzoate contributes to its unique electronic properties, making it a valuable building block for constructing bioactive molecules. Researchers have explored its use as a precursor for synthesizing fluoroquinolones, a class of antibiotics known for their broad-spectrum activity against bacterial infections.

The pivalamido group attached to the benzene ring introduces steric hindrance, which can influence the compound's reactivity and solubility properties. This feature is particularly advantageous in polymer chemistry, where steric effects play a crucial role in determining the physical properties of polymers. Recent advancements in polymer synthesis have utilized Ethyl 2,6-difluoro-4-(pivalamido)benzoate as a monomer for producing high-performance polymers with enhanced thermal stability and mechanical strength.

In addition to its applications in drug design and polymer science, Ethyl 2,6-difluoro-4-(pivalamido)benzoate has also been investigated for its potential in electronic materials. The fluorinated aromatic system exhibits excellent electron-withdrawing properties, which make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating this compound into organic electronic devices can improve their efficiency and stability under operating conditions.

The synthesis of Ethyl 2,6-difluoro-4-(pivalamido)benzoate typically involves multi-step reactions starting from fluorobenzene derivatives. The introduction of the pivalamido group is often achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions required to achieve high yields and purity. Researchers have optimized these synthetic routes to minimize waste and improve scalability, making this compound more accessible for industrial applications.

From an environmental perspective, the development of sustainable synthetic methods for Ethyl 2,6-difluoro-4-(pivalamido)benzoate is a growing area of interest. Green chemistry principles are being applied to reduce the environmental footprint of its production process by utilizing renewable feedstocks and catalytic systems that minimize energy consumption and hazardous byproducts.

In conclusion, Ethyl 2,6-difluoro-4-(pivalamido)benzoate (CAS No. 1227268-89-4) is a multifaceted compound with diverse applications across various fields of chemistry. Its unique structure endows it with valuable chemical properties that continue to drive innovative research and development efforts. As advancements in synthetic methodologies and material science progress, this compound is poised to play an increasingly important role in shaping future technologies.